Cas no 660867-80-1 (2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
660867-80-1 structure
2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
660867-80-1
C12H18BNO2
219.087823390961
MFCD08061590
92975
16414274

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Properties

Names and Identifiers

    • 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-Methylpyridine-4-boronic acid pinacol ester
    • 2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
    • 2-Methyl-4-pyridineboronicacidpinacolester
    • 2-(2-Methyl-4-pyridyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
    • PYRIDINE, 2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
    • 2-Methylpyridine-4-boronic acid pinacol
    • AMBA00034
    • MBTULFIFECUURA-UHFFFAOYSA-N
    • BE402
    • AM20061423
    • CS-W000958
    • (2-METHYLPYRIDIN-4-YL)BORONIC ACID PINACOL ESTER
    • J-509968
    • EN300-109705
    • AB43339
    • SCHEMBL253320
    • MFCD08061590
    • BCP32086
    • M2867
    • AKOS005259389
    • 660867-80-1
    • SY005794
    • Z1425855882
    • 2-methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
    • DTXSID50585998
    • 2-methylpyridine-4-boronic acid pinacol ester, AldrichCPR
    • A25370
    • DS-16700
    • STL555319
    • BBL101523
    • +Expand
    • MFCD08061590
    • MBTULFIFECUURA-UHFFFAOYSA-N
    • 1S/C12H18BNO2/c1-9-8-10(6-7-14-9)13-15-11(2,3)12(4,5)16-13/h6-8H,1-5H3
    • O1B(C2C=CN=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

  • 219.14300
  • 0
  • 3
  • 1
  • 219.1430590 g/mol
  • 16
  • 252
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 31.4
  • 219.09

Experimental Properties

  • 1.68920
  • 31.35000
  • 1.489
  • 315.9℃ at 760 mmHg
  • 73.0 to 77.0 deg-C
  • 144.8℃
  • Yellow powder
  • Not determined
  • 1.02

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • 2934999090
  • China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
abcr
AB206491-1 g
2-Methylpyridine-4-boronic acid pinacol ester, 95%; .
660867-80-1 95%
1g
€98.30 2023-05-06
Advanced ChemBlocks
M24032-1G
2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
660867-80-1 97%
1G
$14 2023-09-15
Ambeed
A117906-250mg
2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
660867-80-1 95%
250mg
$6.0 2024-05-31
Apollo Scientific
OR42154-1g
2-Methylpyridine-4-boronic acid, pinacol ester
660867-80-1
1g
£18.00 2023-09-02
Enamine
EN300-109705-0.05g
2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
660867-80-1 95%
0.05g
$19.0 2023-10-27
eNovation Chemicals LLC
D688562-5g
2-Methylpyridine-4-boronic Acid Pinacol Ester
660867-80-1 98%
5g
$105 2022-09-02
Frontier Specialty Chemicals
M2053-1 g
2-Methylpyridine-4-boronic acid pinacol ester
660867-80-1
1g
$ 27.00 2022-11-04
Matrix Scientific
147393-5g
2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, 95%
660867-80-1 95%
5g
$444.00 2023-09-07
TRC
M339963-10mg
2-Methylpyridine-4-boronic Acid Pinacol Ester
660867-80-1
10mg
$ 50.00 2022-06-03
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H27450-250mg
2-Methylpyridine-4-boronic acid pinacol ester, 95%, may contain up to 3% water
660867-80-1 may contain up to 3%
250mg
¥5979.00 2023-03-15

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Synthesis

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:660867-80-1)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:660867-80-1)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:660867-80-1)
XU NV SHI
15221998634
1986399151@qq.com

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature

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